N-(furan-2-ylmethyl)-1-(3-methoxypropyl)-9-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-6-(3-methoxypropyl)-10-methyl-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C21H22N4O4/c1-14-6-3-8-25-18(14)23-19-16(21(25)27)12-17(24(19)9-5-10-28-2)20(26)22-13-15-7-4-11-29-15/h3-4,6-8,11-12H,5,9-10,13H2,1-2H3,(H,22,26)
• InChI Key: NXRRQWDQOSUWPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(N3CCCOC)C(=O)NCC4=CC=CO4
• Molecular Formula: C21H22N4O4
• Molecular Weight: 394.4 g/mol
• CAS No.: 900873-37-2

Description

This compound belongs to the pyridopyrrolopyrimidine class, characterized by a fused heterocyclic core (pyrido[1,2-a]pyrrolo[2,3-d]pyrimidine) with substituents at positions 1, 2, and 7. The 1-position is substituted with a 3-methoxypropyl group, the 9-position with a methyl group, and the 2-carboxamide is linked to a furan-2-ylmethyl moiety. Its synthesis likely follows a two-step procedure:

Ester formation: Condensation of 2-chloro-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde derivatives with methyl glycinate esters under reflux in methanol and triethylamine .

Carboxamide formation: Hydrolysis of the ester to a carboxylic acid (using lithium hydroxide) followed by coupling with furfurylamine .

Biological Activity

The compound N-(furan-2-ylmethyl)-1-(3-methoxypropyl)-9-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide is a complex heterocyclic molecule with potential biological activities. This article aims to summarize the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound's structure can be broken down into several key components:

• Furan moiety : A five-membered aromatic ring that contributes to the compound's reactivity.
• Dihydropyrido-pyrrolo-pyrimidine core : This bicyclic structure is known for various biological activities.
• Carboxamide group : Typically associated with enhanced solubility and bioavailability.

Property	Value
Molecular Formula	C18H22N4O3
Molecular Weight	342.39 g/mol
Solubility	Soluble in DMSO and DMF
Melting Point	Not determined

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of compounds with similar structures. For instance, derivatives of pyrido-pyrrolo-pyrimidines have demonstrated significant antibacterial and antifungal activities. While specific data on the compound is limited, structural analogs have shown promising results against various pathogens.

Case Study 1: Antimicrobial Evaluation

A study evaluating a series of pyrimidine derivatives reported:

• MIC (Minimum Inhibitory Concentration) values ranging from $0.004$ to $0.03\,\text{mg mL}$ against Gram-positive and Gram-negative bacteria.
• The most effective compounds displayed activity exceeding that of standard antibiotics like ampicillin by up to 50-fold .

Antitumor Activity

The potential antitumor effects of similar compounds have been explored extensively. The presence of the pyrimidine core is often linked to inhibition of cancer cell proliferation.

Case Study 2: Antitumor Properties

Research on thiazolo-pyrimidine derivatives indicated:

• Significant cytotoxicity against various cancer cell lines (e.g., SK-Hep-1, MDA-MB-231).
• IC50 values suggesting moderate to strong inhibition of cell growth, particularly in breast and liver cancer cells .

The mechanisms through which these compounds exert their biological effects are varied:

• Enzyme Inhibition : Many derivatives act as inhibitors of key enzymes involved in bacterial cell wall synthesis or cancer cell metabolism.
• Reactive Oxygen Species (ROS) Scavenging : Some compounds have demonstrated the ability to neutralize ROS, thereby protecting cells from oxidative stress .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of these compounds. Modifications at specific positions on the pyrimidine or furan rings can enhance potency and selectivity.

Table 2: Structure-Activity Relationship Insights

Modification	Effect on Activity
Substituents on furan	Increased antimicrobial activity
Alkyl groups on pyrimidine	Enhanced antitumor efficacy

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

Key analogs differ in the carboxamide substituent and minor core modifications. Selected examples include:

Compound Name & Substituents	Molecular Formula	Molar Mass (g/mol)	Key Substituent Features	Biological Activity (if reported)
Target Compound : N-(furan-2-ylmethyl)-... (this work)	C23H23N4O4	431.46	Furan-2-ylmethyl (heteroaromatic)	Not reported
N-(2,4-dimethoxyphenyl)-1-(3-methoxypropyl)-9-methyl-... (CAS 900262-41-1)	C25H27N4O5	475.51	2,4-Dimethoxyphenyl (electron-rich aryl)	Not reported
N-(4-isopropylphenyl)-1-(3-methoxypropyl)-4-oxo-... (CAS 900887-75-4)	C24H26N4O3	418.49	4-Isopropylphenyl (hydrophobic aryl)	Not reported
N-(2-phenylethyl)-1-(3-methoxypropyl)-9-methyl-... (CAS 900870-38-4)	C24H26N4O3	418.49	Phenylethyl (flexible alkyl-aryl)	Not reported
N-[3-(1H-imidazol-1-yl)propyl]-1-benzyl-9-methyl-... (Ag85C inhibitor)	C25H24N6O3	456.50	Imidazole-propyl (basic heterocyclic)	MDR-TB inhibition (MIC: 20–50 mg/mL)
N-(3-methoxypropyl)-1,9-dimethyl-4-oxo-... (CAS 724738-93-6)	C18H21N4O3	341.39	3-Methoxypropyl (alkyl) and 1,9-dimethyl core	Not reported

Key Observations :

• Substituent Effects on Solubility : The furan-2-ylmethyl group (target compound) may enhance solubility in polar solvents compared to hydrophobic aryl groups (e.g., 4-isopropylphenyl).
• Biological Activity : The imidazole-propyl analog () shows anti-tubercular activity, suggesting that nitrogen-rich substituents improve target binding.
• Molecular Weight : Variations in substituents lead to molar mass differences of up to ~134 g/mol, impacting pharmacokinetic properties.

Spectral and Analytical Data

• NMR and HRMS : Confirmation of structures relies on 1H/13C NMR (e.g., furan protons at δ 6.2–7.4 ppm) and high-resolution mass spectrometry .
• pKa Predictions : The target compound’s pKa is estimated at ~14.76, comparable to analogs like CAS 900870-38-4 (pKa ~14.76) , suggesting similar ionization behavior.